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Compound of Interest

Compound Name: Simazine-d10

Cat. No.: B155400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the primary applications of Simazine-d10, a deuterated

analog of the triazine herbicide Simazine. With a focus on its utility in quantitative analysis and

its emerging role in toxicological research, this document provides a comprehensive overview

for professionals in environmental science, analytical chemistry, and drug development.

Quantitative Analysis: The Gold Standard Internal
Standard
The predominant research application of Simazine-d10 is as an internal standard for the

accurate quantification of Simazine in complex matrices. Its structural similarity and identical

chromatographic behavior to the parent compound, combined with a distinct mass difference,

make it an ideal tool for correcting for matrix effects and variations in sample preparation and

instrument response in mass spectrometry-based methods.

Physicochemical Properties of Simazine-d10
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Property Value

CAS Number 220621-39-6

Molecular Formula C₇H₂D₁₀ClN₅

Molecular Weight 211.72 g/mol

Isotopic Enrichment ≥99 atom % D

Purity >95% (HPLC) or ≥98% (Chemical Purity)

Stability
Stable under recommended storage conditions;

re-analysis recommended after three years.

Experimental Protocol: Quantification of Simazine in
Water Samples using LC-MS/MS
This protocol outlines a typical workflow for the analysis of Simazine in water samples using

Simazine-d10 as an internal standard.

1. Sample Preparation (QuEChERS Method)

Objective: To extract Simazine from the water matrix and remove interfering substances.

Procedure:

To a 15 mL centrifuge tube, add 10 mL of the water sample.

Spike the sample with a known concentration of Simazine-d10 internal standard solution

(e.g., to a final concentration of 5 ng/mL).

Add 10 mL of acetonitrile.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g

disodium citrate sesquihydrate).

Shake vigorously for 1 minute.

Centrifuge at ≥3000 x g for 5 minutes.
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Transfer the upper acetonitrile layer to a clean tube containing dispersive solid-phase

extraction (d-SPE) sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

Vortex for 30 seconds and centrifuge.

The supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

triple quadrupole mass spectrometer.

LC Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping

up to a high percentage of mobile phase B to elute the analytes, followed by a re-

equilibration step.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

MS/MS Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive.

Multiple Reaction Monitoring (MRM) Transitions:
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Simazine 202.1 132.1 [User-optimized]

202.1 96.1 [User-optimized]

Simazine-d10 212.1 105.0 [User-optimized]

212.1 76.2 [User-optimized]

Workflow for Quantitative Analysis using Simazine-d10
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Caption: A typical workflow for the quantification of Simazine in environmental samples using

Simazine-d10 as an internal standard.

Environmental Fate and Transport Studies
While the primary application of Simazine-d10 is as an internal standard, its use can be

extended to environmental fate and transport studies. By spiking environmental matrices (soil,

water, sediment) with Simazine-d10, researchers can track its movement, degradation, and

partitioning between different environmental compartments. The distinct mass of Simazine-d10
allows for its unambiguous detection and differentiation from native Simazine present in the

environment.

Metabolism and Toxicological Research
Emerging research has begun to explore the toxicological effects of Simazine, and in this

context, Simazine-d10 serves as an indispensable tool for accurate dose-response

assessment.
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Signaling Pathway Disruption: The Relaxin Pathway
Recent studies have indicated that Simazine may act as an endocrine disruptor by interfering

with the relaxin signaling pathway.[1][2][3] This pathway is crucial for various physiological

processes, including reproduction and development. Simazine has been shown to

downregulate the expression of the relaxin family peptide receptor 1 (RXFP1).[1][2][3] This

inhibition can lead to a cascade of downstream effects, including the reduced production of

nitric oxide (NO), a key signaling molecule.[1][2][3]

Proposed Mechanism of Simazine's Effect on the Relaxin Signaling Pathway
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Caption: Simazine is proposed to disrupt the relaxin signaling pathway by inhibiting the

expression of the RXFP1 receptor, leading to reduced nitric oxide production.

The use of Simazine-d10 in such toxicological studies is critical for accurately quantifying the

exposure levels in in vitro and in vivo models, thereby strengthening the correlation between

the observed biological effects and the specific concentration of Simazine.

Conclusion
Simazine-d10 is a powerful and versatile tool for researchers in various scientific disciplines.

Its primary and most established application is as an internal standard in quantitative analytical

methods, ensuring data accuracy and reliability. Furthermore, its potential use in environmental

fate studies and its crucial role in elucidating the mechanisms of Simazine toxicity, such as the

disruption of the relaxin signaling pathway, highlight its growing importance in environmental

and health sciences. This guide provides a foundational understanding of the core applications

of Simazine-d10, empowering researchers to leverage this valuable tool in their scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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